Copper--gadolinium (1/1)

• CAS No.: 12018-85-8
• Molecular Formula: CuGd
• Molecular Weight: 220.8 g/mol
• IUPAC Name: copper;gadolinium
• InChI: InChI=1S/Cu.Gd
• InChI Key: VZNWOUHPSLLEFJ-UHFFFAOYSA-N
• Canonical SMILES: [Cu].[Gd]

Description

Copper–gadolinium (1/1) is a binary intermetallic compound composed of copper and gadolinium in a 1:1 atomic ratio. This compound is of significant interest due to its unique magnetic and electronic properties, which make it valuable in various scientific and industrial applications. Copper–gadolinium (1/1) is known for its potential use in magnetic refrigeration, electronic devices, and as a catalyst in chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: Copper–gadolinium (1/1) can be synthesized through various methods, including solid-state reactions and metallurgical processes. One common method involves the direct reaction of elemental copper and gadolinium in a vacuum or inert atmosphere to prevent oxidation. The reaction typically occurs at high temperatures, around 1050°C, followed by controlled cooling to form the desired intermetallic compound .

Industrial Production Methods: In industrial settings, the production of copper–gadolinium (1/1) often involves arc melting or induction melting techniques. These methods ensure a homogeneous mixture of the elements and allow for precise control over the composition and purity of the final product. The molten mixture is then cast into molds and subjected to annealing processes to achieve the desired crystalline structure .

Chemical Reactions Analysis

Types of Reactions: Copper–gadolinium (1/1) undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the unique properties of both copper and gadolinium.

Common Reagents and Conditions:

Oxidation: Copper–gadolinium (1/1) can react with oxygen to form oxides of copper and gadolinium. This reaction typically occurs at elevated temperatures and in the presence of an oxidizing agent.

Reduction: The compound can be reduced using hydrogen gas or other reducing agents to yield elemental copper and gadolinium.

Substitution: Copper–gadolinium (1/1) can undergo substitution reactions with other metals or ligands, leading to the formation of new intermetallic compounds or coordination complexes.

Major Products Formed: The major products formed from these reactions include copper oxides, gadolinium oxides, and various intermetallic compounds depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Copper–gadolinium (1/1) has a wide range of scientific research applications due to its unique properties:

Magnetic Refrigeration: The compound’s magnetic properties make it suitable for use in magnetic refrigeration systems, which are more energy-efficient and environmentally friendly compared to traditional refrigeration methods.

Electronic Devices: Copper–gadolinium (1/1) is used in the development of electronic devices, including sensors and memory storage devices, due to its excellent electrical conductivity and magnetic characteristics.

Catalysis: The compound serves as a catalyst in various chemical reactions, including hydrogenation and oxidation processes, enhancing reaction rates and selectivity.

Biomedical Applications: Research is ongoing into the use of copper–gadolinium (1/1) in medical imaging and drug delivery systems, leveraging its magnetic properties for targeted therapies and diagnostics.

Mechanism of Action

The mechanism by which copper–gadolinium (1/1) exerts its effects is primarily related to its magnetic and electronic properties. The compound interacts with magnetic fields, making it useful in applications such as magnetic refrigeration and electronic devices. At the molecular level, copper–gadolinium (1/1) can influence electron transfer processes and catalytic reactions, enhancing the efficiency and selectivity of these processes .

Comparison with Similar Compounds

Copper–gadolinium (1/1) can be compared with other similar intermetallic compounds, such as:

Copper–samarium (1/1): Similar to copper–gadolinium (1/1), this compound exhibits magnetic properties but with different magnetic ordering temperatures and electronic characteristics.

Copper–dysprosium (1/1): This compound also has magnetic properties and is used in similar applications, but it differs in its thermal stability and reaction conditions.

Uniqueness: Copper–gadolinium (1/1) is unique due to its specific combination of magnetic and electronic properties, which are not found in other copper-based intermetallic compounds.